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Compound of Interest

Compound Name: 3-Butoxy-1-propanol

Cat. No.: B156417

For researchers and professionals in the coatings industry, the selection of an appropriate
solvent is paramount to achieving desired formulation properties and final film characteristics.
3-Butoxy-1-propanol, a propylene glycol ether, offers a unique balance of properties that
make it a versatile component in various coating systems. This guide provides an objective
comparison of its performance against other common glycol ether solvents, supported by
guantitative data and standardized experimental protocols.

Executive Summary

3-Butoxy-1-propanol and its isomers, commercially available as Propylene Glycol n-Butyl
Ether (PnB), serve as efficient coalescing agents and solvents in both water-based and
solvent-borne coatings.[1][2] They are often considered effective substitutes for ethylene glycol
ethers (E-series), such as 2-Butoxyethanol, due to a more favorable safety profile.[2][3] Key
performance attributes include a moderate evaporation rate, good solvency for a variety of
resins, and the ability to reduce the minimum film formation temperature (MFFT) in latex
coatings.[1][4] This guide benchmarks these properties against those of 2-Butoxyethanol (Butyl
Glycol) and the slower-evaporating Dipropylene Glycol n-Butyl Ether (DPnB).

Quantitative Performance Data

The selection of a solvent is heavily influenced by its physical and chemical properties. The
following table summarizes key performance indicators for 3-Butoxy-1-propanol and its
alternatives.
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2-
Propylene Dipropylene

3-Butoxy-1- 2 Butoxyethanol S
Property Glycol n-Butyl Glycol n-Butyl

propanol (Butyl

Ether (PnB) Ether (DPnB)
Glycol/EB)

Molecular Weight

132.20[4][5] 132.2 118.17[6][7] 190.3[8]
(g/mol)
Boiling Point (°C)  170.1-188[4][9] 171 171[7][10] 230[8]
Flash Point (°C, 100 - 101.1[8]

58.9 - 85[4][9] 63 - 68.9 67[7]
closed cup) [11]
Evaporation Rate  Moderate (not

N 0.09 - 0.093 0.07[7] 0.006[8]
(nBuAc=1.0) quantified)[4]
Viscosity @ 25°C  Data not
_ 3.5-3.9[12][13] 2.9[7] 4.9[8]
(cP) available
Surface Tension Data not Data not
_ 26 - 27[12][13] . 28.4[8]

@ 25°C (mN/m) available available
Density @ 20°C

0.893[4] 0.879 0.90[7][10] 0.91[8]
(g/cm?3)
Water Solubility Partially o

o 5.5-6.0[14][13] Miscible[10] 4.5[8]

(Wt% @ 20°C) miscible[4]

Note: Propylene Glycol n-Butyl Ether (PnB) is a mixture of isomers, with 1-butoxy-2-propanol

being the major component. 3-Butoxy-1-propanol is a specific isomer.[14]

Experimental Protocols

The data presented in this guide is determined by standardized methodologies to ensure

reproducibility and comparability. Key experimental protocols are detailed below.

Evaporation Rate

The evaporation rate of solvents is a critical parameter that influences drying time and film

formation.[2] It is typically measured relative to a standard solvent, n-butyl acetate, which is

assigned a rate of 1.0 (or 100).[11]
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o Methodology (based on ASTM D3539): This test method determines the evaporation rate of
volatile liquids using a Shell Thin-Film Evaporometer.[15][16]

[e]

A specified volume of the solvent is dispensed onto a filter paper disc of a known area.[15]

o The disc is suspended from a sensitive balance within a cabinet where temperature and
air flow are precisely controlled (e.g., 25°C).[17]

o A stream of dry air is passed through the cabinet at a constant rate.[15]
o The weight loss of the solvent is recorded over time.[15]

o The relative evaporation rate is calculated by comparing the time it takes for 90% of the
test solvent to evaporate against the time for 90% of n-butyl acetate to evaporate under
identical conditions.[17]

Viscosity

Solvent viscosity, and its efficiency in reducing the viscosity of a resin solution, affects the flow,
leveling, and application properties of a coating.[10]

* Methodology (based on ASTM D445): This standard specifies the procedure for determining
the kinematic viscosity of liquids.[18][19]

o The test involves measuring the time it takes for a fixed volume of the liquid to flow under
gravity through the capillary of a calibrated viscometer.[19]

o The viscometer is submerged in a constant temperature bath to ensure the measurement
is performed at a precise temperature (e.g., 25°C).[20]

o The kinematic viscosity is calculated by multiplying the measured flow time by the
calibration constant of the viscometer.[19]

o Dynamic viscosity (reported in cP) can be obtained by multiplying the kinematic viscosity
by the density of the liquid.[20]

Surface Tension
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Surface tension influences the wetting of the substrate, leveling of the wet film, and the
formation of surface defects.[8] Solvents can significantly lower the surface tension of a coating

formulation.[21]

o Methodology (based on ASTM D971): This method is used for measuring the interfacial
tension of liquids against water using the du Nouly ring method, which is also a common
principle for measuring the surface tension (liquid-air interface).[22][23]

o A platinum ring is positioned at the surface of the liquid.

o The force required to pull the ring from the surface of the liquid is measured by a
tensiometer.[24][25]

o This force is related to the surface tension of the liquid. The measurement provides a
sensitive way to detect contaminants and understand the wetting characteristics of the
fluid.[23]

Visualization of Solvent Selection Workflow

The process of selecting a solvent for a specific coating application involves balancing multiple
performance requirements. The following diagram illustrates a logical workflow for this process.
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Define Coating
Requirements

Resin System Application Method Desired Film Properties
(Acrylic, Epoxy, etc.) (Spray, Brush, Dip) (Flow, Leveling, Gloss)

Establish Solvent Criteria

Match Resin / Control Drying \Adjust Viscosity Ensure Wetting

Evaporation Rate Viscosity Reduction Surface Tension
(Fast, Medium, Slow) Reduction

TSN

Select Candidate Solvents
(e.g., 3-Butoxy-1-propanol)

Solvency Power

Formulate & Test

Evaluate Performance
vs. Requirements

Meets Criteria

Final Formulation

Click to download full resolution via product page

Needs Adjustment

Optimize Solvent Blend

Fig 1. Solvent Selection Workflow for Coatings
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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propanol in Coating Applications]. BenchChem, [2025]. [Online PDF]. Available at:
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1-propanol-in-coating-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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